Cas no 100826-07-1 (1H-Isoindole-5-carboxylic acid,2-[2,6-bis(1-methylethyl)phenyl]-2,3-dihydro-1,3-dioxo-,(4-methylphenyl)methyl ester)

• Product name: 1H-Isoindole-5-carboxylic acid,2-[2,6-bis(1-methylethyl)phenyl]-2,3-dihydro-1,3-dioxo-,(4-methylphenyl)methyl ester
• CAS No: 100826-07-1
• MF: C₂₉H₂₉NO₄
• MW: 455.54486823082
• CID: 1126622

1H-Isoindole-5-carboxylic acid,2-[2,6-bis(1-methylethyl)phenyl]-2,3-dihydro-1,3-dioxo-,(4-methylphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-5-carboxylic acid,2-[2,6-bis(1-methylethyl)phenyl]-2,3-dihydro-1,3-dioxo-,(4-methylphenyl)methyl ester
• 1H-Isoindole-5-carboxylic acid, 2-[2,6-bis(1-methylethyl)phenyl]-2,3-dihydro-1,3-dioxo-, (4-methylphenyl)methyl ester

• Inchi： 1S/C29H29NO4/c1-17(2)22-7-6-8-23(18(3)4)26(22)30-27(31)24-14-13-21(15-25(24)28(30)32)29(33)34-16-20-11-9-19(5)10-12-20/h6-15,17-18H,16H2,1-5H3
• InChI Key： BXFWRJDITGPMJO-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(C(OCC3=CC=C(C)C=C3)=O)C=C2)C(=O)N1C1=C(C(C)C)C=CC=C1C(C)C

Computed Properties

• Exact Mass: 455.20977

Experimental Properties

• Density: 1.193±0.06 g/cm3(Predicted)
• Boiling Point: 602.0±65.0 °C(Predicted)
• PSA: 63.68
• pka: -3.48±0.20(Predicted)